(3S)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-(furan-2-yl)butanoic acid

• IUPAC Name: (3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-4-(furan-2-yl)butanoic acid
• InChI: InChI=1S/C23H21NO5/c25-22(26)13-15(12-16-6-5-11-28-16)24-23(27)29-14-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-11,15,21H,12-14H2,(H,24,27)(H,25,26)/t15-/m0/s1
• InChI Key: YIYJEKXVMOCXPC-HNNXBMFYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC4=CC=CO4)CC(=O)O
• Isomeric SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@@H](CC4=CC=CO4)CC(=O)O
• Molecular Formula: C23H21NO5
• DSSTOX Substance ID: DTXSID601156907
• Molecular Weight: 391.4 g/mol
• CAS RN: 270263-07-5

Description

The compound is a derivative of fluorenylmethyloxycarbonyl (Fmoc) amino acid, which is commonly used in peptide synthesis. Fmoc amino acids are used in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a protective group for the amino group.

Molecular Structure Analysis

The molecular structure of this compound would likely include a fluorenyl group attached to an amino acid via a methyloxycarbonyl linkage.

Chemical Reactions Analysis

In peptide synthesis, the Fmoc group can be removed under basic conditions, allowing the free amino group to participate in peptide bond formation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be similar to those of other Fmoc amino acids. For example, Fmoc amino acids are typically solid at room temperature.

Scientific Research Applications

Synthesis and Properties

• Synthesis of Oligomers : N-Fluoren-9-ylmethoxycarbonyl-protected sugar amino acids derived from alpha-O-methoxy- and 2,3-dehydroneuraminic acids have been prepared and incorporated into solid-phase synthesis, leading to the efficient synthesis of oligomers varying in length. This demonstrates the utility of Fmoc-protected amino acids in constructing complex oligomeric structures (Gregar & Gervay-Hague, 2004).

• Solid Phase Peptide Synthesis (SPPS) : Fmoc amino acids are integral to SPPS, a method greatly enhanced by the introduction of various solid supports, linkages, and side chain protecting groups. This methodology has facilitated the synthesis of biologically active peptides and small proteins under a variety of conditions, showcasing the versatility of Fmoc chemistry in bioorganic synthesis (Fields & Noble, 2009).

Applications in Biomedical Research

• Reversible Protecting Group for Amide Bonds : N,O-Bis-Fmoc derivatives of Nα-(2-hydroxy-4-methoxybenzyl)amino acids have been utilized for preparing peptides with reversibly protected peptide bonds, highlighting their role in preventing interchain association during SPPS (Johnson et al., 1993).

• Structural and Supramolecular Studies : Fmoc amino acids like N-fluorenylmethoxycarbonyl-O-tert-butyl-N-methyltyrosine have been synthesized and analyzed for their structural and supramolecular features, which are crucial for understanding their interactions and applications in the development of hydrogelators, biomaterials, and therapeutics (Bojarska et al., 2020).

Mechanism of Action

As a potential building block in peptide synthesis, this compound’s mechanism of action would involve its incorporation into a growing peptide chain.

Safety and Hazards

The safety and hazards associated with this compound would likely be similar to those of other Fmoc amino acids. Proper handling and storage procedures should be followed.

Future Directions

The use of Fmoc amino acids in peptide synthesis is a well-established field. Future research may focus on developing new methods of synthesis or finding new applications for these compounds.